Cas no 1072952-46-5 ((oxan-4-yl)boronic acid)

• Product Name: (oxan-4-yl)boronic acid
• CAS No: 1072952-46-5
• MF: C₅H₁₁BO₃
• MW: 129.950042009354
• MDL: MFCD07371555
• CID: 823100
• PubChem ID: 49761667
• Update Time: 2025-05-20

(oxan-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• Tetrahydropyran-4-boronic acid
• oxan-4-ylboronic acid
• (OXAN-4-YL)BORONIC ACID
• (Tetrahydro-2H-pyran-4-yl)boronic acid
• B-(TETRAHYDRO-2H-PYRAN-4-YL)BORONIC ACID
• BORONIC ACID,B-(TETRAHYDRO-2H-PYRAN-4-YL)
• AB32598
• AKOS010056938
• AS-79365
• (Tetrahydro-2H-pyran-4-yl)boronicacid
• DTXSID90678454
• 1072952-46-5
• DB-059615
• MFCD07371555
• SY027410
• CS-0005236
• EN300-155612
• (oxan-4-yl)boronic acid

• MDL： MFCD07371555
• Inchi： 1S/C5H11BO3/c7-6(8)5-1-3-9-4-2-5/h5,7-8H,1-4H2
• InChI Key： PJAHYWURJMYDPM-UHFFFAOYSA-N
• SMILES： O1CCC(B(O)O)CC1

Computed Properties

• Exact Mass: 130.08000
• Monoisotopic Mass: 130.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 80.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2

Experimental Properties

• Density: 1.11
• Boiling Point: 279.74℃ at 760 mmHg
• Flash Point: 122.983 °C
• PSA: 49.69000
• LogP: -0.36020

Additional information on (oxan-4-yl)boronic acid

Recent Advances in the Application of (Oxan-4-yl)boronic Acid (CAS: 1072952-46-5) in Chemical Biology and Pharmaceutical Research

The compound (oxan-4-yl)boronic acid (CAS: 1072952-46-5) has emerged as a significant molecule in chemical biology and pharmaceutical research due to its unique structural and functional properties. Boronic acids, in general, are known for their ability to form reversible covalent bonds with diols, making them valuable in various applications, including drug design, sensing, and catalysis. This research brief aims to highlight the latest advancements and applications of (oxan-4-yl)boronic acid, focusing on its role in medicinal chemistry and biological studies.

Recent studies have demonstrated the potential of (oxan-4-yl)boronic acid as a versatile building block in the synthesis of novel therapeutic agents. Its boronic acid moiety allows for interactions with biological targets, such as enzymes and receptors, which can be exploited for the development of enzyme inhibitors and receptor modulators. For instance, researchers have utilized this compound in the design of proteasome inhibitors, which are being investigated for their anti-cancer properties. The ability of (oxan-4-yl)boronic acid to form stable complexes with proteasomes has opened new avenues for targeted cancer therapies.

In addition to its therapeutic applications, (oxan-4-yl)boronic acid has been employed in the development of chemical probes for studying biological systems. Its reversible binding to diol-containing biomolecules, such as sugars and glycoproteins, makes it an excellent candidate for designing sensors and imaging agents. Recent work has shown that derivatives of (oxan-4-yl)boronic acid can be used to detect glucose levels in biological fluids, offering potential applications in diabetes management. Furthermore, these probes have been utilized to study glycosylation patterns on cell surfaces, providing insights into cellular communication and disease mechanisms.

The synthesis and optimization of (oxan-4-yl)boronic acid derivatives have also been a focus of recent research. Advances in synthetic methodologies have enabled the preparation of structurally diverse analogs with improved pharmacokinetic properties. For example, modifications to the oxane ring have been explored to enhance the compound's stability and bioavailability. These efforts have led to the identification of promising candidates for further preclinical evaluation, particularly in the context of infectious diseases and inflammatory disorders.

Despite these advancements, challenges remain in the widespread application of (oxan-4-yl)boronic acid. Issues such as off-target effects and metabolic instability need to be addressed through further structure-activity relationship studies. Additionally, the development of efficient delivery systems for boronic acid-based therapeutics is an area of active investigation. Recent studies have explored the use of nanoparticles and liposomes to improve the targeted delivery of these compounds, with encouraging preliminary results.

In conclusion, (oxan-4-yl)boronic acid (CAS: 1072952-46-5) represents a promising scaffold in chemical biology and pharmaceutical research. Its unique properties and versatility have enabled its use in diverse applications, from drug development to biological sensing. Ongoing research efforts are expected to further elucidate its potential and address current limitations, paving the way for innovative therapeutic and diagnostic tools. This brief underscores the importance of continued exploration of this compound and its derivatives to unlock new opportunities in the field.